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Compound of Interest

Compound Name:
8-(Trifluoromethyl)quinolin-6-

amine

CAS No.: 1080640-91-0

Cat. No.: B1429151

Get Quote

Executive Summary & Compound Identity
8-(Trifluoromethyl)quinolin-6-amine is a critical heterocyclic intermediate used primarily in

the synthesis of advanced kinase inhibitors and antimalarial agents (analogous to tafenoquine

scaffolds).[1] Its structural uniqueness lies in the electronic push-pull system created by the

electron-donating amine (-NH₂) at position 6 and the electron-withdrawing trifluoromethyl (-CF₃)

group at position 8.[1]

This guide provides a comprehensive framework for the spectroscopic validation of this

compound, addressing the lack of standardized spectral libraries for this specific isomer. It

synthesizes theoretical prediction with empirical trends observed in 6,8-disubstituted

quinolines.[1]
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Property Detail

IUPAC Name 8-(Trifluoromethyl)quinolin-6-amine

CAS Number 1080640-91-0

Molecular Formula C₁₀H₇F₃N₂

Molecular Weight 212.17 g/mol

Physical State Pale yellow to brown solid (light sensitive)

Solubility
Soluble in DMSO, MeOH, EtOAc; sparingly

soluble in water

SMILES NC1=CC(C(F)(F)F)=C2N=CC=CC2=C1

Synthesis Logic & Impurity Profiling
Understanding the synthesis is prerequisite to interpreting the spectra, as specific impurities

(regioisomers or unreduced intermediates) often contaminate the final product.

Primary Synthetic Route: Modified Skraup / Reduction
The most reliable route involves the construction of the quinoline core followed by functional

group manipulation.

Cyclization: Skraup reaction using 2-trifluoromethyl-4-nitroaniline with glycerol/H₂SO₄/oxidant

to form 6-nitro-8-(trifluoromethyl)quinoline.[1]

Reduction: Catalytic hydrogenation (Pd/C, H₂) or chemical reduction (Fe/NH₄Cl) converts the

nitro group to the amine.

Common Impurities to Watch For:

Unreduced Nitro Intermediate: Distinct signals in ¹H NMR (downfield shift of H5/H7 due to

NO₂ vs NH₂).

Regioisomers: 5-amino or 7-amino isomers (rare if starting material is pure, but possible via

aberrant Skraup cyclization).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://hymasynthesis.com/
https://hymasynthesis.com/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1429151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


De-fluorinated byproducts: Loss of fluorine during harsh reduction conditions (monitored via

¹⁹F NMR).

Critical Impurities to Monitor
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Figure 1: Synthetic pathway highlighting critical control points for spectroscopic validation.

Spectroscopic Characterization (The Core)
A. Nuclear Magnetic Resonance (NMR) Strategy
Note: Due to the proprietary nature of specific batch data, the following values are Anticipated

Diagnostic Signals derived from substituent chemical shift increments (Pretsch/Clerc tables)

and analogous 6-aminoquinoline systems. These serve as the validation standard.

¹H NMR (400 MHz, DMSO-d₆)
The spectrum is characterized by two distinct spin systems: the pyridine ring (H2, H3, H4) and

the benzene ring (H5, H7).[1]
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Proton
Approx. Shift
(δ ppm)

Multiplicity
Coupling (J
Hz)

Diagnostic
Logic

H2 8.70 – 8.85 dd
J₂,₃ ~4.2, J₂,₄

~1.6

Most deshielded;

adjacent to ring

Nitrogen.[1]

H4 8.10 – 8.25 dd
J₃,₄ ~8.3, J₂,₄

~1.6

Deshielded;

typical quinoline

H4 position.[1]

H3 7.40 – 7.55 dd
J₃,₄ ~8.3, J₂,₃

~4.2

Shielded relative

to H2/H4;

characteristic

"middle" pyridine

proton.[1]

H7 7.60 – 7.75 d J₅,₇ ~2.5

Key Diagnostic:

Ortho to CF₃

(deshielding) but

meta to NH₂.

Appears as a

sharp doublet

(meta-coupling).

[1]

H5 6.90 – 7.10 d J₅,₇ ~2.5

Key Diagnostic:

Ortho to NH₂

(strong

shielding).

Significant

upfield shift

compared to H7.

NH₂ 5.80 – 6.20 br s -

Broad

exchangeable

singlet; shift

varies with

concentration/wa

ter content.[1]
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Validation Check:

H5 vs H7 Differentiation: H5 must be significantly upfield (lower ppm) than H7 due to the

strong electron-donating effect of the ortho-amine.[1] If H5/H7 are close in shift, suspect the

nitro-precursor (where both are deshielded).[1]

¹³C NMR (100 MHz, DMSO-d₆)
CF₃ Carbon: Quartet at ~124 ppm (J ~272 Hz).

C-NH₂ (C6): Deshielded ipso-carbon, expected ~145-150 ppm.[1]

C-CF₃ (C8): Quartet at ~120-130 ppm (J ~30 Hz).[1]

¹⁹F NMR (376 MHz, DMSO-d₆)[1]
Signal: Single sharp singlet (or weak doublet if H-F coupling resolves).

Shift: -60.0 to -63.0 ppm (Standard range for Ar-CF₃).[1]

Purity Check: Look for small satellite peaks indicating defluorinated byproducts.

B. Mass Spectrometry (ESI-MS)[1]
Ionization Mode: Positive ESI (M+H)⁺.

Molecular Ion: m/z = 213.17 [M+H]⁺.

Fragmentation Pattern:

Loss of HF (M-20) is rare in soft ionization but possible in EI.[1]

Loss of NH₃ (M-17) may be observed.[1]

Isotope Pattern: Distinctive lack of Cl/Br isotope patterns confirms the halogen is Fluorine.

C. Infrared Spectroscopy (FT-IR)
N-H Stretch: Doublet at 3300–3450 cm⁻¹ (Primary amine).
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C-F Stretch: Strong, broad bands in the 1100–1350 cm⁻¹ region (Very characteristic).

C=N / C=C (Ring): 1580–1620 cm⁻¹.

Experimental Protocols
Protocol 1: High-Resolution NMR Sample Preparation
To ensure resolution of the meta-coupling between H5 and H7.[1]

Mass: Weigh 5–10 mg of the solid amine.

Solvent: Use 0.6 mL DMSO-d₆ (99.9% D).[1]

Why DMSO? Chloroform-d often causes broadening of the NH₂ signal and may not fully

dissolve the polar amine.[1] DMSO sharpens the exchangeable protons.[1]

Additive (Optional): If peaks are broad, add 1 drop of D₂O to collapse the NH₂ coupling,

simplifying the aromatic region (though this eliminates the NH₂ peak itself).

Acquisition: Run at 298K. Set relaxation delay (d1) to >2.0s to allow full relaxation of the

isolated H2 proton.

Protocol 2: TLC Purity Check[1]
Stationary Phase: Silica Gel 60 F₂₅₄.

Mobile Phase: Hexane : Ethyl Acetate (3:2) or DCM : MeOH (95:5).

Visualization:

UV (254 nm): Strong absorbance (Quinolines are highly conjugated).

Ninhydrin Stain: Red/Purple spot upon heating (Specific for free amines).

Logical Visualization of Signal Assignment
The following diagram illustrates the electronic influences dictating the NMR shifts, providing a

mental model for spectral analysis.
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Substituent Effects

Observed Proton Shifts
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Figure 2: Logic flow for assigning NMR signals based on electronic substituent effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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